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Compound Name: 4,7,10,13,16-Pentaoxanonadecane-1,19-diamine

Cat. No.: B15548432

Get Quote

Jeffamine EDR-148, chemically known as triethylene glycol diamine (CAS 929-59-9), is a member of the polyetheramine family, a class of compound
polyether backbone and terminal amine functional groups.[1][2] Manufactured by Huntsman Corporation, the Jeffamine series encompasses a wide r
diamines, and triamines with varying backbone structures and molecular weights.[3] Within this family, Jeffamine EDR-148 holds a unique position. It:
exceptionally high reactivity, which surpasses that of many other Jeffamine products like the D, T, and ED series.[4][5][6] This heightened reactivity st
molecular structure: the primary amine groups are unhindered, making them highly accessible for chemical reactions.[3][7]

This guide, intended for researchers and development professionals, provides a detailed exploration of the molecular architecture of Jeffamine EDR-:
core reactivity principles, and offers practical, field-tested protocols for its primary applications. We will delve into the causality behind its performance
rapid-curing agent for epoxy resins and as a flexible monomer in polyamide synthesis.

Part 1: Molecular Structure and Physicochemical Profile

The foundation of Jeffamine EDR-148's utility is its well-defined, symmetrical structure. It consists of a short, hydrophilic triethylene glycol backbone t:
ends by a primary amine group (-NHz). This structure imparts a uniqgue combination of flexibility, hydrophilicity, and high reactivity.[3][8]
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Caption: Molecular Structure of Jeffamine EDR-148 (Triethylene Glycol Diamine).

This simple, unhindered structure is directly responsible for its physical and chemical properties, which are summarized below.

Quantitative Data: Physicochemical Properties
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The following table outlines the typical physical and chemical properties of Jeffamine EDR-148, derived from manufacturer technical data.[4]

Property Value Significance for Application

Low molecular weight contributes to low visc

Molecular Weight (avg.) 148 g/mol . .
concentration of amine groups.
Alow AHEW indicates a high density of reac
AHEW (Amine Hydrogen Eq. Wt.) 37 gleq bonds, crucial for calculating stoichiometric r
formulations.
. ) Confirms the high purity and concentration o
Total Amine Content 12.7 meq/g min. ) . )
amine functionality.[8]
) ) Low viscosity makes it easy to handle, pump
Viscosity @ 25°C 8 cSt .
ambient temperatures.
Density @ 25°C 0.998 g/ml Essential for accurate formulation by weight
_ High clarity is beneficial for applications whe
Appearance Colorless to pale yellow liquid = . . )
critical factor, such as decorative coatings.[9
. Important for safety considerations during hz
Flash Point (PMCC) 129°C (265°F)

storage.

Part 2: Core Reactivity and Mechanistic Pathways

The reactivity of Jeffamine EDR-148 is dominated by its two primary amine groups. Each nitrogen atom possesses a lone pair of electrons, making it
Furthermore, each amine group has two active hydrogens, enabling it to react twice in addition and condensation reactions. This tetrafunctionality (in
hydrogens) is key to its role in building three-dimensional polymer networks.

Epoxy Curing: Nucleophilic Ring-Opening
The primary application of Jeffamine EDR-148 is as a curing agent (hardener) for epoxy resins.[6][11] The curing process is a nucleophilic addition re
amine's lone pair attacks one of the electrophilic carbon atoms of the epoxide ring. This forces the ring to open, forming a new carbon-nitrogen bond

Causality of High Reactivity: The reaction proceeds rapidly, even at room temperature, because the primary amines on EDR-148 are not sterically hir
accessibility allows for efficient collision and reaction with epoxide groups. The flexible ether backbone also facilitates molecular mobility, helping the |
react with epoxy sites in the growing polymer matrix.[9]
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Caption: Reaction pathway for epoxy curing with Jeffamine EDR-148.
Protocol: Epoxy Resin Curing

This protocol describes a standard procedure for curing a liquid epoxy resin (e.g., a Bisphenol A diglycidyl ether, DGEBA) with Jeffamine EDR-148. T
validating through observation of gel time and final cure state.
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» Stoichiometric Calculation: Determine the required amount of Jeffamine EDR-148. The ratio is based on the Amine Hydrogen Equivalent Weight (A
and the Epoxide Equivalent Weight (EEW) of the resin. For a 1:1 stoichiometry:

o Parts by weight of EDR-148 = (AHEW of EDR-148 / EEW of Resin) x 100
o Using AHEW = 37 g/eq and a typical liquid epoxy EEW of 190 g/eq, you would need approximately 19.5 parts of EDR-148 per 100 parts of resin
« Preparation: In a clean, dry container (e.g., a polypropylene cup), weigh the calculated amount of epoxy resin.

« Mixing: Add the calculated amount of Jeffamine EDR-148 to the resin. Mix thoroughly for 2-3 minutes with a clean stirrer until the mixture is homog
streaks. Causality Note: Incomplete mixing is a primary cause of curing failures, leading to soft spots in the final material.

« Application & Curing: Apply the mixture to the desired substrate or mold. Allow to cure at ambient temperature (25°C).
o Validation Point 1 (Gel Time): Depending on the mass, the mixture will begin to gel (thicken and become unworkable) within 30-75 minutes.[12]
o Validation Point 2 (Tack-Free Time): The surface will become tack-free within a few hours.

o Validation Point 3 (Full Cure): A full, rigid cure with optimal mechanical properties is typically achieved in 24-48 hours. A post-cure at a moderate
80°C for 2 hours) can enhance properties like glass transition temperature (Tg).

Polyamide Synthesis: Nucleophilic Acyl Substitution

Jeffamine EDR-148 also serves as a flexible monomer for the synthesis of polyamides.[4][11] It reacts with dicarboxylic acids (or their more reactive
chlorides) via nucleophilic acyl substitution to form amide bonds.

Mechanism Insight: The reaction with a dicarboxylic acid typically requires heat to drive off the water byproduct, pushing the reaction equilibrium towe
the polyamide. The amine nucleophile attacks the carbonyl carbon of the carboxylic acid. A tetrahedral intermediate is formed, which then collapses,
of water and forming the stable amide linkage.

Inputs
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Caption: General workflow for synthesizing a polyamide from Jeffamine EDR-148.
Protocol: Polyamide Synthesis (Laboratory Scale)

This protocol outlines the synthesis of a simple polyamide from Jeffamine EDR-148 and a dicarboxylic acid like adipic acid. The process is validated !
water and the increasing viscosity of the polymer melt.

« Stoichiometric Preparation: In a reaction vessel equipped with a mechanical stirrer, nitrogen inlet, and a condenser, combine equimolar amounts of
and the chosen dicarboxylic acid (e.g., 14.8 g of EDR-148 and 14.6 g of adipic acid).

« Initial Reaction (Salt Formation): Stir the mixture at room temperature. An initial acid-base reaction will occur, forming a nylon salt.[13]
+ Polycondensation: Begin heating the mixture slowly under a gentle stream of nitrogen.
o Causality Note: The nitrogen blanket prevents oxidative degradation of the amine and polymer at high temperatures.
o As the temperature reaches ~180-220°C, the salt will melt, and water will begin to distill off, indicating the onset of polycondensation.[14]
« Reaction Completion: Continue heating for 1-2 hours, collecting the water byproduct.
o Validation Point 1: The rate of water distillation will slow significantly as the reaction approaches completion.
o Validation Point 2: A noticeable increase in the melt viscosity will occur, requiring more torque from the mechanical stirrer.
« Finishing: To drive the reaction to completion and achieve high molecular weight, a vacuum can be applied for the final 30-60 minutes to remove th

» Recovery: The resulting molten polyamide can be extruded from the reactor and allowed to cool.

Part 3: Handling, Storage, and Safety

As with all amine compounds, proper handling of Jeffamine EDR-148 is essential.

« Storage: Jeffamine EDR-148 should be stored in a cool, dry, well-ventilated area. While it can be stored under air, a nitrogen blanket is recommenc
storage to prevent absorption of atmospheric moisture and carbon dioxide, which can react with the amine groups.[3][4] Pronounced discoloration |
temperatures above 60°C (140°F).[4]

« Safety: Jeffamine EDR-148 is classified as a corrosive liquid.[4] Always wear appropriate personal protective equipment (PPE), including safety go
resistant gloves, and a lab coat.[2] Work in a well-ventilated area or under a fume hood.[2] In case of contact with skin or eyes, flush immediately w
of water.[2]

Conclusion

Jeffamine EDR-148 is a highly versatile and reactive chemical intermediate whose utility is directly derived from its simple, symmetrical structure. The
unhindered primary amine groups on a flexible polyether backbone makes it an exceptionally efficient reactant. For the materials scientist or drug dev
professional, it offers a powerful tool for creating robust thermoset networks and for introducing flexibility and hydrophilicity into polyamide chains. Its
ability to cure at room temperature provide significant processing advantages, making it a cornerstone curing agent in adhesives, coatings, and enca|
[15][16]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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